Cas no 2089257-76-9 (3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone)
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone
-
- Inchi: 1S/C9H8N2O4S/c12-8-5-10-16(14,15)7-4-2-1-3-6(7)9(13)11-8/h1-4,10H,5H2,(H,11,12,13)
- InChI Key: CVTCVKZZNMFVIG-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)C2=CC=CC=C2C(=O)NC(=O)CN1
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364578-0.05g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-364578-0.1g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-364578-0.25g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 0.25g |
$367.0 | 2025-03-18 | |
| Enamine | EN300-364578-0.5g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 0.5g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-364578-1.0g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-364578-2.5g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-364578-5.0g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-364578-10.0g |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 | |
| Aaron | AR01E9PI-50mg |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95% | 50mg |
$265.00 | 2025-02-10 | |
| Aaron | AR01E9PI-100mg |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone |
2089257-76-9 | 95% | 100mg |
$379.00 | 2025-02-10 |
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone
Introduction to 3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone (CAS No. 2089257-76-9)
3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone, identified by the Chemical Abstracts Service Number (CAS No. 2089257-76-9), is a heterocyclic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiadiazocine class of molecules, which are known for their diverse biological activities and potential therapeutic applications.
The molecular framework of 3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone features a fused ring system consisting of a benzene ring connected to a thiadiazocine core. The presence of multiple nitrogen and sulfur atoms in its structure imparts unique electronic and steric properties that make it a promising candidate for further investigation in drug discovery. Specifically, the tetrone functional group (-C(=O)C(=O)-) within the molecule contributes to its reactivity and potential interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds like 3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone. Researchers have been particularly intrigued by its potential role in modulating various biological pathways associated with inflammation, oxidative stress, and cell signaling. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in chronic diseases such as cancer and neurodegenerative disorders.
One of the most compelling aspects of 3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone is its structural versatility. The benzothiadiazocine scaffold provides a rich chemical space for functionalization,allowing scientists to design derivatives with enhanced potency and selectivity. This flexibility has led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of this compound class.
Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3,4,5,6-tetrahydro-2H-lambda6,2,5-benzothiadiazocine-l,l,4,6-tetrone at the molecular level. Molecular modeling studies have helped elucidate its interactions with potential biological targets,providing valuable insights into its mechanism of action. These computational approaches have complemented experimental investigations,accelerating the discovery process and enabling more targeted drug development efforts.
The synthesis of 3,4,5,6-tetrahydro-2H-lambda6,2,5-benzothiadiazocine-l,l,4,6-tetrone presents both challenges and opportunities for synthetic chemists. The complexity of its fused ring system requires careful consideration of reaction conditions and intermediates to achieve high yields and purity. However,recent developments in catalytic methods have made it possible to construct this core structure more efficiently than ever before. These advances have opened up new avenues for exploring analogues with tailored properties.
From a medicinal chemistry perspective,3,4,5,6-tetrahydro-2H-lambda6,2,5-benzothiadiazocine-l ,l ,4 , 6 -tetrone represents an exciting example of how structural complexity can be leveraged to discover novel therapeutic agents. Its unique combination of electronic and steric features makes it a versatile scaffold for further derivatization and optimization. As research continues to uncover new biological activities associated with this compound class,3 , 4 , 5 , 6 -tetrahydro - 2 H - l lambda 6 , 2 , 5 -benzothiadiazocine - l , l , 4 , 6 -tetrone is poised to play an important role in addressing some of the most pressing health challenges of our time.
2089257-76-9 (3,4,5,6-tetrahydro-2H-1lambda6,2,5-benzothiadiazocine-1,1,4,6-tetrone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)